N-(2-(5-(naphthalen-1-ylmethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[2-[5-(naphthalen-1-ylmethyl)-4-oxopyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C26H21N5O4/c32-25(18-8-9-22-23(12-18)35-16-34-22)27-10-11-31-24-21(13-29-31)26(33)30(15-28-24)14-19-6-3-5-17-4-1-2-7-20(17)19/h1-9,12-13,15H,10-11,14,16H2,(H,27,32)
• InChI Key: VRYXZUBGBWFLIW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NCCN3C4=C(C=N3)C(=O)N(C=N4)CC5=CC=CC6=CC=CC=C65
• Molecular Formula: C26H21N5O4
• Molecular Weight: 467.5 g/mol

Description

N-(2-(5-(naphthalen-1-ylmethyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)benzo[d][1,3]dioxole-5-carboxamide is a useful research compound. Its molecular formula is C26H21N5O4 and its molecular weight is 467.485. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antiproliferative Activities

Research has focused on derivatives of naphthalene and benzo[d][1,3]dioxole for their anticancer and antiproliferative properties. For example, studies on 2-(naphthalen-1-ylmethyl)-1H-benzimidazole derivatives have shown potential anticancer effects against various cancer cell lines, including breast cancer, through in vitro evaluations. These compounds are synthesized through a series of reactions starting from naphthalene-acetic acid derivatives, further emphasizing the utility of naphthalene moieties in drug development (Salahuddin, Shaharyar, Mazumder, & Ahsan, 2014).

Antimicrobial Activities

Compounds incorporating elements of the query structure have been synthesized and evaluated for their antimicrobial activities. For instance, thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety have been developed and shown to possess significant antimicrobial properties, with certain derivatives demonstrating promising anti-proliferative effects against specific cancer cell lines (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Chemical Synthesis and Reactivity

The synthesis and reactivity of compounds related to the query molecule have been explored in various studies. The synthesis of polybenzoquinazolines, which are structurally related to the query compound, demonstrates the complexity and versatility of naphthalene derivatives in chemical reactions, including photocyclization processes that lead to compounds with potential optical and electronic applications (Wei, Li, Wang, Liu, & Zhang, 2016).